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Antitumor and Anti-inflammatory Effects of Ethyl Pyruvate in Cancer Treatment: A Review
Antitumor and Anti-inflammatory Effects of Ethyl Pyruvate in Cancer Treatment: A Review Ethyl pyruvate (EP), a stable derivative of the endogenous metabolite pyruvate, has emerged as a promising therapeutic agent in oncology due to its dual antitumor and anti-inflammatory properties. Originally studied for sepsis and ischemia-reperfusion injury, EP demonstrates potent reactive oxygen species (ROS)...
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Ibuprofen: A Comprehensive Review of Its Pharmaceutical Properties and Applications
Ibuprofen: A Comprehensive Review of Its Pharmaceutical Properties and Applications Introduction to Ibuprofen Ibuprofen is a widely used nonsteroidal anti-inflammatory drug (NSAID) that has been an integral part of both over-the-counter (OTC) and prescription medications for decades. Discovered in 1961, ibuprofen was developed by the pharmaceutical company Boots as a treatment for arthritis and...
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Glycitein: A Novel Isoflavone with Therapeutic Potential in Chemical Biopharmaceuticals
Glycitein: A Novel Isoflavone with Therapeutic Potential in Chemical Biopharmaceuticals Introduction to Glycitein Glycitein is a naturally occurring isoflavone that has garnered significant attention in the fields of chemistry and biomedicine due to its potential therapeutic applications. As part of the broader class of flavonoids, which are plant-derived secondary metabolites, glycitein stands...
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Unlocking the Therapeutic Potential of Coenzyme A: Advances in Chemical Biopharmaceuticals
Unlocking the Therapeutic Potential of Coenzyme A: Advances in Chemical Biopharmaceuticals Coenzyme A (CoA), a ubiquitous and indispensable cofactor discovered over seven decades ago, sits at the crossroads of cellular metabolism. Its iconic structure, featuring a pantothenate-derived moiety, a phosphorylated ADP group, and a terminal thiol-bearing cysteamine, underpins its role as a central acyl...
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Investigating the Reactivity and Implications of Glyoxal in Biopharmaceutical Synthesis